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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is highly
expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a wide
variety of cancers.[1][2] Its limited expression in healthy tissues makes it an attractive target for
both diagnostic imaging and targeted radionuclide therapy. FAP inhibitors (FAPIs) are small
molecules that can be labeled with radioisotopes for these purposes. This document provides
detailed application notes and protocols for the radiolabeling of a specific FAP inhibitor, FAPI-
MFS, and other commonly used FAPI derivatives.

FAPI-MFS is an irreversible FAP inhibitor, a property that may enhance its retention time in
tumors. Like other FAPI derivatives, it can be labeled with various radioisotopes for imaging
(e.g., Gallium-68, Fluorine-18) or therapeutic applications (e.g., Lutetium-177, Actinium-225).

Signaling Pathways and Mechanism of Action

FAP plays a crucial role in tumor progression by remodeling the extracellular matrix and
promoting cell proliferation, migration, and invasion. It exerts its effects through various
signaling pathways, including the PI3K/AKT and Ras-ERK pathways. Inhibition of FAP can
disrupt these pro-tumorigenic signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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